N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide, also known as compound X, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. The compound has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X involves its interaction with various receptors in the body, including dopamine receptors and serotonin receptors. It has been found to have an effect on the release of neurotransmitters, which can affect behavior and mood. Additionally, N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X has been found to have an effect on the cell cycle, which can affect the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Compound X has been found to have various biochemical and physiological effects. It has been found to have an effect on the release of dopamine and serotonin, which can affect behavior and mood. Additionally, N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X has been found to have an effect on the cell cycle, which can affect the growth and proliferation of cancer cells. It has also been found to have an effect on the activity of enzymes, which can affect various metabolic processes in the body.
Advantages and Limitations for Lab Experiments
Compound X has several advantages for lab experiments. It has a high potency, which means that small amounts of the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide can be used in experiments. Additionally, the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide has a low toxicity, which means that it can be used in experiments without causing harm to cells or organisms. However, the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide has some limitations for lab experiments. It is difficult to synthesize, which can make it challenging to obtain large quantities of the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide. Additionally, the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide has a short half-life, which means that it can degrade quickly in the body.
Future Directions
There are several future directions for research related to N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X. One direction is to study the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide's potential use in the treatment of neurological disorders, such as Parkinson's disease and depression. Another direction is to study the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide's potential use in the treatment of cancer, as it has been found to have an effect on cancer cells. Additionally, future research could focus on developing new synthesis methods for the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide, which could increase its availability for research purposes. Finally, future research could focus on identifying new N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamides that are similar to N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X, which could have similar or improved properties for scientific research.
Synthesis Methods
Compound X can be synthesized through a multistep process that involves the reaction of various chemicals. The synthesis method involves the reaction of 4-ethylphenylamine with 4-nitrobenzyl chloride to form 4-nitrobenzyl-4-ethylphenylamine. This intermediate is then reacted with ethylenediamine to form N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X. The purity of the N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide can be increased through recrystallization.
Scientific Research Applications
Compound X has been found to have various scientific research applications. It has been used in studies related to neuroscience, as it has been found to have an effect on the central nervous system. It has also been studied for its potential use in cancer research, as it has been found to have an effect on cancer cells. Additionally, N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide X has been used in studies related to drug discovery, as it has been found to have potential as a lead N-(4-ethylphenyl)-N'-{2-[4-(4-nitrobenzyl)-1-piperazinyl]ethyl}ethanediamide for the development of new drugs.
properties
IUPAC Name |
N'-(4-ethylphenyl)-N-[2-[4-[(4-nitrophenyl)methyl]piperazin-1-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N5O4/c1-2-18-3-7-20(8-4-18)25-23(30)22(29)24-11-12-26-13-15-27(16-14-26)17-19-5-9-21(10-6-19)28(31)32/h3-10H,2,11-17H2,1H3,(H,24,29)(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLSCVSBTOPSDAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=O)NCCN2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Ethyl-phenyl)-N'-{2-[4-(4-nitro-benzyl)-piperazin-1-yl]-ethyl}-oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.